Cas no 1210421-31-0 (1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine)

1-(Naphthalene-1-carbonyl)-4-[2-(thiophen-2-yl)cyclopropanecarbonyl]piperazine is a specialized organic compound featuring a naphthalene and thiophene moiety linked via a piperazine core. Its unique structural design, incorporating both aromatic and heterocyclic components, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential for applications in drug discovery due to its ability to modulate biological targets, particularly in CNS and antimicrobial studies. Its cyclopropane ring enhances conformational rigidity, potentially improving binding affinity and selectivity. The presence of thiophene and naphthalene groups may contribute to enhanced lipophilicity and π-stacking interactions, making it useful in the development of novel bioactive molecules.
1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine structure
1210421-31-0 structure
Product Name:1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine
CAS No:1210421-31-0
MF:C23H22N2O2S
MW:390.497984409332
CID:6511806
Update Time:2025-05-26

1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine
    • [4-(naphthalene-1-carbonyl)piperazin-1-yl]-(2-thiophen-2-ylcyclopropyl)methanone
    • Inchi: 1S/C23H22N2O2S/c26-22(18-8-3-6-16-5-1-2-7-17(16)18)24-10-12-25(13-11-24)23(27)20-15-19(20)21-9-4-14-28-21/h1-9,14,19-20H,10-13,15H2
    • InChI Key: AULMGXWNAOLRRN-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C(C2=C3C(C=CC=C3)=CC=C2)=O)CC1)(C1CC1C1SC=CC=1)=O

1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine Pricemore >>

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Additional information on 1-(naphthalene-1-carbonyl)-4-2-(thiophen-2-yl)cyclopropanecarbonylpiperazine

Comprehensive Overview of 1-(Naphthalene-1-carbonyl)-4-(2-(Thiophen-2-yl)cyclopropanecarbonyl)piperazine (CAS No. 1210421-31-0)

The compound 1-(naphthalene-1-carbonyl)-4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazine (CAS No. 1210421-31-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a naphthalene core, a thiophene ring, and a piperazine backbone, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for novel heterocyclic compounds like 1-(naphthalene-1-carbonyl)-4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazine has surged due to their versatility in medicinal chemistry. The presence of both naphthalene and thiophene moieties enhances its binding affinity to biological targets, a feature highly sought after in the design of small-molecule therapeutics. This compound’s cyclopropane ring further contributes to its metabolic stability, a critical factor in optimizing drug-like properties.

The synthesis of CAS No. 1210421-31-0 involves multi-step organic reactions, including acylations and cyclizations, which are frequently discussed in academic and industrial forums. Its piperazine segment is particularly noteworthy, as this scaffold is prevalent in FDA-approved drugs, underscoring its pharmacological relevance. Given the growing interest in fragment-based drug design, this compound’s modular structure offers ample opportunities for derivatization.

From an industrial perspective, 1-(naphthalene-1-carbonyl)-4-(2-(thiophen-2-yl)cyclopropanecarbonyl)piperazine is often highlighted in patents related to central nervous system (CNS) disorders and inflammatory diseases. These areas are among the most searched topics in biomedical databases, reflecting the compound’s alignment with global health priorities. Additionally, its thiophene component resonates with advancements in organic electronics, where such heterocycles are prized for their conductive properties.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried by chemists in online platforms. The compound’s logP and solubility profiles are also critical data points, often analyzed in QSAR studies to predict its bioavailability. Such details are vital for researchers leveraging AI-driven drug discovery tools, a trending topic in the scientific community.

In summary, CAS No. 1210421-31-0 represents a compelling case study in modern chemical innovation. Its hybrid structure bridges medicinal chemistry and materials science, addressing key challenges in both fields. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in high-impact research and development.

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